Cas no 100840-66-2 (1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride)

• Product Name: 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
• CAS No: 100840-66-2
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 4559005
• PubChem ID: 71755745
• Update Time: 2025-06-20

1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride

• Inchi： 1S/C11H17NO3.ClH/c1-13-9-6-10(14-2)8-11(7-9)15-5-3-4-12;/h6-8H,3-5,12H2,1-2H3;1H
• InChI Key： BPMHNQGTLPTYSK-UHFFFAOYSA-N
• SMILES： O(C1C=C(OC)C=C(OC)C=1)CCCN.Cl

Computed Properties

• Exact Mass: 247.097521g/mol
• Monoisotopic Mass: 247.097521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.72g/mol
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride

Professional Introduction to 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride (CAS No. 100840-66-2)

1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 100840-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including an amino group-substituted propyl ether moiety attached to a dimethoxybenzene core, exhibits intriguing chemical and biological properties that make it a subject of extensive research and development.

The molecular structure of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride consists of a benzene ring substituted with two methoxy groups at the 3rd and 5th positions, and an amine-propyl ether side chain at the 1st position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its potential applications in drug design and synthesis. The presence of both basic (amine) and hydrophilic (ether) functional groups enhances its solubility in polar solvents, making it a versatile intermediate in pharmaceutical formulations.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards molecules that exhibit multitarget interactions, owing to their ability to modulate multiple biological pathways simultaneously. 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride fits well within this paradigm, as its structural framework suggests potential activity against various therapeutic targets. Preliminary studies have indicated that this compound may possess inhibitory effects on certain enzymes and receptors implicated in inflammatory responses, neurodegenerative diseases, and cancer progression.

One of the most compelling aspects of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride is its synthetic accessibility. The dimethoxybenzene scaffold is a well-established motif in medicinal chemistry, with numerous derivatives having been explored for their pharmacological properties. The introduction of an aminoalkyl ether side chain introduces additional functional diversity, enabling further derivatization to tailor specific biological activities. This flexibility has prompted researchers to investigate its potential as a building block for novel therapeutic agents.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for preclinical and clinical studies. The salt form improves solubility in aqueous media, facilitating its administration via oral or parenteral routes. This characteristic is particularly important in drug development, where formulation issues can significantly impact the efficacy and safety of a candidate drug.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride, allowing researchers to predict potential binding interactions with biological targets with high accuracy. These computational studies have suggested that this compound may interact with proteins involved in signal transduction pathways relevant to metabolic disorders and cardiovascular diseases. Such findings underscore the importance of leveraging computational tools in the early stages of drug discovery.

In vitro experiments have begun to unravel the mechanistic basis of the observed biological activities of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride. Initial studies have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, preliminary evidence suggests that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The potential application of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride extends beyond anti-inflammatory therapies. Its structural motif is reminiscent of natural products known for their neuroprotective effects. Researchers are exploring its potential as a precursor for developing novel agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier remains an area of active investigation, as it could open up new avenues for treating central nervous system disorders.

The synthesis of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include nucleophilic aromatic substitution reactions to introduce the amino group-substituted propyl ether moiety onto the dimethoxybenzene core. Optimization of reaction conditions is crucial to achieve high yields and purity levels necessary for pharmaceutical applications.

The development of novel synthetic methodologies has been instrumental in enhancing the accessibility of complex molecules like 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride. Catalytic approaches have emerged as particularly promising tools for streamlining synthetic routes while minimizing waste generation. Such green chemistry principles align with global efforts to promote sustainable drug development practices.

As research progresses, the pharmacological profile of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride is expected to expand through structure-activity relationship (SAR) studies and molecular modeling simulations. These efforts will help refine its chemical structure to maximize efficacy while minimizing potential side effects. The integration of experimental data with computational predictions provides a powerful framework for rational drug design.

The regulatory landscape for new pharmaceutical entities necessitates rigorous evaluation before clinical translation can occur. Preclinical toxicology studies are essential to assess the safety profile of 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride, ensuring that it meets stringent guidelines set by health authorities worldwide. These studies will provide critical insights into its metabolic stability, excretion pathways, and potential long-term effects.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride exemplifies how fundamental research can lead to tangible therapeutic breakthroughs. By combining innovative synthetic strategies with sophisticated biological assays， scientists are paving the way for next-generation treatments targeting complex diseases.